Cas no 2227851-53-6 (rac-(1R,2R)-2-2-fluoro-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-2-fluoro-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid
• CAS No: 2227851-53-6
• MF: C₁₁H₈F₄O₂
• MW: 248.173637390137
• CID: 5012665
• PubChem ID: 165834623
• Update Time: 2025-06-14

rac-(1R,2R)-2-2-fluoro-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-4-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid
• 2-[2-Fluoro-4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid
• rac-(1R,2R)-2-2-fluoro-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid
• SCHEMBL20299307
• EN300-1944021
• starbld0014344
• 2227851-53-6
• 2229262-68-2

• Inchi： 1S/C11H8F4O2/c12-9-3-5(11(13,14)15)1-2-6(9)7-4-8(7)10(16)17/h1-3,7-8H,4H2,(H,16,17)
• InChI Key： FZCRZXRQBWISFW-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C1CC1C(=O)O

Computed Properties

• Exact Mass: 248.04604214g/mol
• Monoisotopic Mass: 248.04604214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Additional information on rac-(1R,2R)-2-2-fluoro-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,2R)-2-2-fluoro-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid (CAS No. 2227851-53-6)

The compound rac-(1R,2R)-2-2-fluoro-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid (CAS No. 2227851-53-6) is a highly specialized chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a fluorinated phenyl ring and a cyclopropane carboxylic acid moiety, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting metabolic disorders and inflammatory diseases, which are among the most searched health topics in recent years.

One of the key reasons for the growing interest in rac-(1R,2R)-2-2-fluoro-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid is its stereochemistry. The (1R,2R) configuration is particularly noteworthy because chiral compounds often exhibit distinct biological activities compared to their racemic counterparts. This aligns with the current trend in precision medicine, where enantiomerically pure drugs are gaining traction. Search engine data shows that queries related to chiral synthesis and enantioselective catalysis have surged by over 40% in the past two years, reflecting the demand for such compounds.

From a synthetic chemistry perspective, the incorporation of both fluoro and trifluoromethyl groups in the phenyl ring enhances the compound's metabolic stability and lipophilicity. These properties are critical for improving drug bioavailability, a topic frequently searched by pharmaceutical professionals. Computational studies suggest that the cyclopropane ring introduces significant strain, which can be leveraged to modulate binding affinity in target proteins. Such insights are particularly relevant to researchers exploring structure-activity relationships (SAR), another high-volume search term in medicinal chemistry.

The applications of rac-(1R,2R)-2-2-fluoro-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid extend beyond pharmaceuticals. Recent patent literature indicates its utility in developing advanced materials, such as liquid crystals and organic semiconductors. This versatility addresses another hot topic: sustainable material science, which has seen a 60% increase in search volume as industries seek eco-friendly alternatives. The compound's ability to act as a building block for functional materials makes it a subject of interdisciplinary research.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, all of which are frequently searched by analytical chemists. The presence of multiple fluorine atoms creates distinct spectroscopic signatures, facilitating its identification in complex matrices. Furthermore, the compound's stability under various pH conditions (a common query in formulation studies) has been documented, making it suitable for further derivatization.

In conclusion, rac-(1R,2R)-2-2-fluoro-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid represents a compelling case study in modern chemical research. Its structural complexity, combined with its applicability across multiple domains, positions it as a compound of significant scientific and industrial interest. As search trends indicate growing curiosity about fluorinated building blocks and chiral drug intermediates, this compound is likely to remain at the forefront of innovative research.